Cas no 2158225-81-9 (2,2-dimethyl-1-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid
• CAS No: 2158225-81-9
• MF: C₈H₁₁F₃O₂
• MW: 196.166953325272
• CID: 5949189
• PubChem ID: 165833857
• Update Time: 2025-05-20

2,2-dimethyl-1-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid
• EN300-1933445
• 2158225-81-9

• Inchi： 1S/C8H11F3O2/c1-6(2)3-7(6,5(12)13)4-8(9,10)11/h3-4H2,1-2H3,(H,12,13)
• InChI Key： CHHDMULWBDBLPJ-UHFFFAOYSA-N
• SMILES： FC(CC1(C(=O)O)CC1(C)C)(F)F

Computed Properties

• Exact Mass: 196.07111408g/mol
• Monoisotopic Mass: 196.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-dimethyl-1-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid

Introduction to 2,2-Dimethyl-1-(2,2,2-Trifluoroethyl)Cyclopropane-1-Carboxylic Acid (CAS No. 2158225-81-9)

The compound 2,2-dimethyl-1-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid, identified by the CAS number 2158225-81-9, is a highly specialized organic compound with unique chemical properties. This compound belongs to the class of cyclopropane carboxylic acids, which have gained significant attention in recent years due to their potential applications in pharmaceuticals and materials science. The structure of this compound is characterized by a cyclopropane ring substituted with two methyl groups and a trifluoroethyl group attached to the carboxylic acid moiety. This combination of substituents imparts distinctive electronic and steric properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. The unique strain energy associated with the cyclopropane ring can lead to interesting bioisosteric effects, which are valuable in designing molecules with improved pharmacokinetic profiles. For instance, researchers have explored the use of trifluoroethyl-substituted cyclopropanes as potential leads for anti-inflammatory and antiviral agents. The presence of fluorine atoms in the trifluoroethyl group further enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design.

In terms of synthesis, 2,2-dimethyl-1-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid can be prepared through various routes, including ring-closing metathesis and organocopper-mediated cyclizations. These methods allow for precise control over the stereochemistry and regioselectivity of the product. Recent advancements in catalytic asymmetric synthesis have also enabled the production of enantiomerically pure versions of this compound, which are essential for studying its biological activity.

The physical properties of this compound are also noteworthy. Its melting point and solubility characteristics make it suitable for use in various solvent systems commonly employed in organic synthesis. Additionally, the compound exhibits moderate thermal stability, which is advantageous for processes requiring elevated temperatures during synthesis or purification.

From an applications perspective, cyclopropane carboxylic acids like this one have found utility in polymer chemistry as well. Their ability to act as monomers or crosslinking agents has been explored in the development of advanced materials with tailored mechanical and thermal properties. Furthermore, their reactivity towards nucleophilic substitution reactions makes them valuable intermediates in the synthesis of more complex molecules.

In conclusion, 2,2-dimethyl-1-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid (CAS No. 2158225-81-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its biological and chemical behavior, this compound is poised to play an increasingly important role in both academic and industrial settings.